Cas no 1858639-48-1 (2,3,5,5-Tetramethylhexanoic acid)

• Product Name: 2,3,5,5-Tetramethylhexanoic acid
• CAS No: 1858639-48-1
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5843500
• PubChem ID: 88718481
• Update Time: 2025-08-04

2,3,5,5-Tetramethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1858639-48-1
• SCHEMBL11073302
• 2,3,5,5-Tetramethylhexanoic acid
• EN300-4683901

• Inchi： 1S/C10H20O2/c1-7(6-10(3,4)5)8(2)9(11)12/h7-8H,6H2,1-5H3,(H,11,12)
• InChI Key： LIWIAUSODIPEEV-UHFFFAOYSA-N
• SMILES： OC(C(C)C(C)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,3,5,5-Tetramethylhexanoic acid

Introduction to 2,3,5,5-Tetramethylhexanoic acid (CAS No. 1858639-48-1)

2,3,5,5-Tetramethylhexanoic acid, identified by its Chemical Abstracts Service (CAS) number 1858639-48-1, is a specialized organic compound that has garnered significant attention in the field of organic synthesis and biochemical applications. This compound, characterized by its unique branched aliphatic structure, exhibits distinct chemical properties that make it a valuable intermediate in various industrial and research settings. The presence of multiple methyl groups at specific positions in its molecular framework imparts stability and reactivity patterns that are of great interest to chemists and biochemists alike.

The molecular formula of 2,3,5,5-Tetramethylhexanoic acid is C₁₀H₂₀O₂, reflecting its composition of ten carbon atoms, twenty hydrogen atoms, and two oxygen atoms. This structure contributes to its relatively high boiling point and solubility characteristics, which are critical factors in determining its applicability in different chemical processes. The compound’s branched configuration also influences its interaction with other molecules, making it a versatile building block for more complex synthetic pathways.

In recent years, the study of branched-chain carboxylic acids has seen considerable advancements, particularly in their role as precursors for bioactive molecules. 2,3,5,5-Tetramethylhexanoic acid has been explored for its potential in the synthesis of pharmaceutical intermediates and specialty chemicals. Its structural motif is reminiscent of natural products found in certain organisms, suggesting possible biological activities that warrant further investigation.

One of the most compelling aspects of 2,3,5,5-Tetramethylhexanoic acid is its utility as a chiral building block. The presence of stereocenters in its structure allows for the synthesis of enantiomerically pure compounds, which are essential in pharmaceutical development where the stereochemistry of a molecule can significantly impact its efficacy and safety. Researchers have leveraged this property to develop novel catalysts and synthetic methodologies that enhance the efficiency of chiral molecule production.

The compound’s reactivity also makes it a candidate for polymer chemistry applications. Branched carboxylic acids can act as monomers or modifiers in polymer synthesis, imparting specific mechanical and thermal properties to the resulting materials. For instance, polymers derived from 2,3,5,5-Tetramethylhexanoic acid have shown promise in the development of high-performance coatings and adhesives due to their enhanced durability and chemical resistance.

Recent studies have highlighted the compound’s role in drug discovery initiatives. Researchers have investigated its derivatives as potential inhibitors of various enzymatic pathways implicated in metabolic disorders. The unique steric environment provided by the methyl groups in 2,3,5,5-Tetramethylhexanoic acid allows for precise modulation of enzyme-substrate interactions, making it a valuable scaffold for rational drug design.

The industrial production of 2,3,5,5-Tetramethylhexanoic acid has also seen improvements with advancements in green chemistry principles. Modern synthetic routes emphasize atom economy and minimal waste generation, aligning with global sustainability goals. These innovations not only reduce the environmental footprint but also enhance the cost-effectiveness of producing this compound on an industrial scale.

In conclusion,2,3,5,5-Tetramethylhexanoic acid (CAS No. 1858639-48-1) represents a fascinating subject of study with broad applications spanning organic synthesis， pharmaceuticals， materials science， and beyond. Its unique structural features offer opportunities for innovation across multiple scientific disciplines， underscoring its importance as a research tool and industrial intermediate.